Cas no 2445-77-4 (2-Methylbutyl isovalerate)

2-Methylbutyl isovalerate structure
2-Methylbutyl isovalerate structure
Product Name:2-Methylbutyl isovalerate
CAS No:2445-77-4
MF:C10H20O2
MW:172.264603614807
MDL:MFCD00209537
CID:42983
Update Time:2025-04-18

2-Methylbutyl isovalerate Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbutyl isovalerate
    • 2-Methylbutyl 3-methylbutanoate
    • NATURAL 2-METHYL BUTYL ISOVALERATE FEMA NO.3506
    • 2-Methylbutyl isopentanoate
    • 2-Methylbutyl isovalerianate
    • 2-METHYLBUTYL-3-METHYLBUTYRATE
    • 3-methyl-butanoic acid,2-methylbutyl ester
    • Butanoic acid,3-methyl-,2-methylbutyl ester
    • MDL： MFCD00209537
    • Inchi： 1S/C10H20O2/c1-5-9(4)7-12-10(11)6-8(2)3/h8-9H,5-7H2,1-4H3
    • InChI Key： CYGPPWVXOWCHJB-UHFFFAOYSA-N
    • SMILES： CCC(COC(CC(C)C)=O)C

Computed Properties

  • Exact Mass: 172.14600
  • Monoisotopic Mass: 172.146
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Color/Form: Colorless liquid
  • Density: 0.858
  • Melting Point: -68.47°C (estimate)
  • Boiling Point: 191-195 ºC
  • Flash Point: 62 ºC
  • Refractive Index: 1.414
  • PSA: 26.30000
  • LogP: 2.62180
  • FEMA: 3506

2-Methylbutyl isovalerate Security Information

  • WGK Germany：3

2-Methylbutyl isovalerate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

2-Methylbutyl isovalerate Pricemore >>

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